Cas no 2229457-67-2 (3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine)
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine
- 2229457-67-2
- EN300-1814215
-
- Inchi: 1S/C11H18N2O/c1-11(2,8-12)6-9-4-5-10(14-3)7-13-9/h4-5,7H,6,8,12H2,1-3H3
- InChI Key: GVEFCWLWMVADAK-UHFFFAOYSA-N
- SMILES: O(C)C1=CN=C(C=C1)CC(C)(C)CN
Computed Properties
- Exact Mass: 194.141913202g/mol
- Monoisotopic Mass: 194.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 48.1Ų
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1814215-0.05g |
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine |
2229457-67-2 | 0.05g |
$888.0 | 2023-09-19 | ||
| Enamine | EN300-1814215-0.1g |
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine |
2229457-67-2 | 0.1g |
$930.0 | 2023-09-19 | ||
| Enamine | EN300-1814215-0.25g |
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine |
2229457-67-2 | 0.25g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1814215-0.5g |
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine |
2229457-67-2 | 0.5g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1814215-1.0g |
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine |
2229457-67-2 | 1g |
$1357.0 | 2023-06-01 | ||
| Enamine | EN300-1814215-2.5g |
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine |
2229457-67-2 | 2.5g |
$2071.0 | 2023-09-19 | ||
| Enamine | EN300-1814215-5.0g |
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine |
2229457-67-2 | 5g |
$3935.0 | 2023-06-01 | ||
| Enamine | EN300-1814215-10.0g |
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine |
2229457-67-2 | 10g |
$5837.0 | 2023-06-01 | ||
| Enamine | EN300-1814215-1g |
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine |
2229457-67-2 | 1g |
$1057.0 | 2023-09-19 | ||
| Enamine | EN300-1814215-5g |
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine |
2229457-67-2 | 5g |
$3065.0 | 2023-09-19 |
3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine
Recent Advances in the Study of 3-(5-Methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine (CAS: 2229457-67-2)
The compound 3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine (CAS: 2229457-67-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.
One of the key areas of research has been the exploration of 3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine as a potential modulator of neurotransmitter systems. Preliminary findings suggest that this compound may interact with specific receptors in the central nervous system, influencing pathways related to mood regulation and cognitive function. These insights have sparked interest in its potential use for treating neurological and psychiatric disorders, although further validation is required to confirm these effects in vivo.
In addition to its neurological applications, recent studies have investigated the compound's role in metabolic regulation. Researchers have identified potential interactions with enzymes involved in lipid metabolism, suggesting a possible avenue for addressing metabolic disorders such as obesity and diabetes. The compound's ability to modulate these pathways highlights its versatility and broad therapeutic potential.
Another significant development is the optimization of synthetic routes for 3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine. Advances in chemical synthesis have enabled more efficient production of this compound, facilitating further research and potential scale-up for clinical trials. These improvements in synthesis not only enhance the accessibility of the compound but also ensure higher purity and yield, which are critical for pharmaceutical applications.
Despite these promising findings, challenges remain in the development of 3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and potential side effects need to be thoroughly investigated. Ongoing research aims to address these challenges through structural modifications and formulation strategies, paving the way for future clinical applications.
In conclusion, 3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine represents a compelling area of research in chemical biology and pharmaceutical science. Its diverse pharmacological properties and potential therapeutic applications make it a molecule of significant interest. Continued research efforts will be essential to fully unlock its potential and translate these findings into clinical benefits.
2229457-67-2 (3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)